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Compound of Interest

Compound Name: Stearyl isononanoate

Cat. No.: B15180682

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of stearyl isononanoate (CAS No. 84878-34-2), an ester of stearyl alcohol and
isononanoic acid. This document is intended to be a valuable resource for researchers,
scientists, and professionals in drug development and formulation, offering detailed data,
experimental methodologies, and a logical framework for its evaluation.

Core Physicochemical Data

Stearyl isononanoate, with the IUPAC name octadecyl 3,5,5-trimethylhexanoate, is a key
ingredient in many cosmetic and pharmaceutical formulations due to its emollient and solvent
properties.[1] A precise understanding of its physicochemical characteristics is crucial for
formulation development, stability testing, and predicting its behavior in various systems.

The following tables summarize the key physicochemical properties of stearyl isononanoate.
It is important to note that much of the publicly available data is for the closely related "cetearyl
isononanoate,” which is a mixture of cetyl and stearyl isononanoates. The data presented
here is specific to stearyl isononanoate wherever possible.

Table 1: General and Physical Properties of Stearyl Isononanoate
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Property Value Source(s)
CAS Number 84878-34-2 [2][3]
Molecular Formula C27H5402 [2][3]
Molecular Weight 410.72 g/mol [2][3]
Appearance Colorless to pale yellow liquid [4]

. Insoluble in water; Soluble in
Solubility i [4]
oils

Table 2: Chemical and Formulation Properties of Stearyl Isononanoate

Property Value Source(s)

octadecyl 3,5,5-
IUPAC Name _ [3]
trimethylhexanoate

o 139 - 145 mg KOH/g (for
Saponification Value [5]
Cetearyl Isononanoate)

Data not available for stearyl
Vi " isononanoate. For Cetearyl
iscosity
Isononanoate: 19-22 mPa-s

(20°C)

Data not available for stearyl
isononanoate. For Cetearyl
Isononanoate: 1.4470 - 1.4500
(20°C)

Refractive Index

Data not available for stearyl
isononanoate. For Cetearyl
Isononanoate: 0.853 - 0.856
g/mL (20°C)

Density

Note: Data for some parameters for pure stearyl isononanoate is not readily available in the
public domain. The provided data for saponification value, viscosity, refractive index, and
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density are for the closely related cetearyl isononanoate and can be used as a close
approximation.

Experimental Protocols

The determination of the physicochemical properties of stearyl isononanoate relies on
standardized experimental protocols. Below are detailed methodologies for key experiments.

Determination of Saponification Value

Principle: The saponification value is the number of milligrams of potassium hydroxide (KOH)
required to saponify one gram of an ester. This value is inversely proportional to the average
molecular weight of the ester.

Methodology:

o Sample Preparation: Accurately weigh approximately 2 grams of the stearyl isononanoate
sample into a 250 mL flask with a ground-glass joint.

» Reagent Addition: Add 25 mL of 0.5 N alcoholic potassium hydroxide solution to the flask.

o Saponification: Connect the flask to a reflux condenser and heat the mixture on a boiling
water bath for 30 minutes to one hour, ensuring complete saponification.

« Titration: After cooling, add 1 mL of phenolphthalein indicator and titrate the excess KOH with
a standardized 0.5 N hydrochloric acid (HCI) solution until the pink color disappears.

o Blank Determination: Perform a blank titration under the same conditions without the sample.

o Calculation: The saponification value (SV) is calculated using the following formula: SV = [(B
-S) x N x56.1] / W Where:

[e]

B = volume of HCI used for the blank (mL)

[e]

S = volume of HCI used for the sample (mL)

o

N = normality of the HCI solution
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o 56.1 = molecular weight of KOH ( g/mol )

o W = weight of the sample (g)

Measurement of Viscosity

Principle: Viscosity is a measure of a fluid's resistance to flow. For cosmetic and
pharmaceutical ingredients, a rotational viscometer is commonly used.

Methodology:

Instrument Setup: Use a calibrated rotational viscometer with a suitable spindle and guard
leg.

Sample Preparation: Place a sufficient amount of the stearyl isononanoate sample in a
beaker, ensuring the spindle will be properly immersed.

Temperature Control: Maintain the sample at a constant temperature (e.g., 20°C or 25°C)
using a water bath, as viscosity is temperature-dependent.

Measurement: Immerse the spindle in the sample, ensuring there are no air bubbles. Start
the viscometer at a specified speed (RPM) and allow the reading to stabilize.

Data Recording: Record the viscosity reading in millipascal-seconds (mPa-s) or centipoise
(cP). Repeat the measurement at different rotational speeds to assess the shear-thinning or
shear-thickening behavior of the sample.

Measurement of Refractive Index

Principle: The refractive index is a dimensionless number that describes how fast light travels
through a material. It is a characteristic property of a substance and is temperature-dependent.

Methodology:

o Instrument Calibration: Calibrate the refractometer (e.g., an Abbe refractometer) using a
standard of known refractive index, such as distilled water.
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o Sample Application: Place a few drops of the stearyl isononanoate sample onto the prism
of the refractometer.

» Temperature Control: Ensure the refractometer is set to a constant temperature, typically
20°C.

e Measurement: Close the prism and allow the sample to reach thermal equilibrium. Look
through the eyepiece and adjust the controls until the dividing line between the light and dark
fields is sharp and centered in the crosshairs.

o Data Recording: Read the refractive index value from the instrument's scale.

Logical Workflow for Physicochemical Evaluation

The following diagram illustrates a logical workflow for the comprehensive physicochemical
evaluation of a cosmetic or pharmaceutical ingredient like stearyl isononanoate.
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Caption: Workflow for Physicochemical Profiling.

This comprehensive guide provides a foundational understanding of the physicochemical
properties of stearyl isononanoate for research and development purposes. For specific

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b15180682?utm_src=pdf-body-img
https://www.benchchem.com/product/b15180682?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15180682?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

applications, it is recommended to perform in-house testing to confirm these properties within
the context of the intended formulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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